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Sphondin Sphondin Sphondin, isolated from Heracleum laciniatum, has anticonvulsant, anti-inflammatory, and anti-proliferative activities, it possessed an inhibitory effect on IL-1beta-induced increase in the level of COX-2 protein and PGE(2) release in A549 cells. The inhibitory mechanism of sphondin on IL-1beta-induced COX-2 expression may be, at least in part, through suppression of NF-kappaB activity.
Brand Name: Vulcanchem
CAS No.: 483-66-9
VCID: VC0016643
InChI: InChI=1S/C12H8O4/c1-14-9-6-7-2-3-10(13)16-11(7)8-4-5-15-12(8)9/h2-6H,1H3
SMILES: COC1=C2C(=C3C(=C1)C=CC(=O)O3)C=CO2
Molecular Formula: C12H8O4
Molecular Weight: 216.19 g/mol

Sphondin

CAS No.: 483-66-9

Reference Standards

VCID: VC0016643

Molecular Formula: C12H8O4

Molecular Weight: 216.19 g/mol

Sphondin - 483-66-9

CAS No. 483-66-9
Product Name Sphondin
Molecular Formula C12H8O4
Molecular Weight 216.19 g/mol
IUPAC Name 6-methoxyfuro[2,3-h]chromen-2-one
Standard InChI InChI=1S/C12H8O4/c1-14-9-6-7-2-3-10(13)16-11(7)8-4-5-15-12(8)9/h2-6H,1H3
Standard InChIKey DLCJNIBLOSKIQW-UHFFFAOYSA-N
SMILES COC1=C2C(=C3C(=C1)C=CC(=O)O3)C=CO2
Canonical SMILES COC1=C2C(=C3C(=C1)C=CC(=O)O3)C=CO2
Appearance Powder
Colorform White powde
Description Sphondin, isolated from Heracleum laciniatum, has anticonvulsant, anti-inflammatory, and anti-proliferative activities, it possessed an inhibitory effect on IL-1beta-induced increase in the level of COX-2 protein and PGE(2) release in A549 cells. The inhibitory mechanism of sphondin on IL-1beta-induced COX-2 expression may be, at least in part, through suppression of NF-kappaB activity.
Solubility In water, 5.37X10+2 mg/L at 25 °C (est)
Synonyms Sfondin;sphondin;6-Methoxy-2H-furo[2,3-h]-1-benzopyran-2-one;6-Methoxy-2H-furo[2,3-h][1]benzopyran-2-one;2H-Furo(2,3-h)-1-benzopyran-2-one, 6-Methoxy-
Vapor Pressure 3.8X10-6 mm Hg at 25 °C (est)
Reference 1. Ling Ling Yang, et al. Effects of Sphondin, Isolated From Heracleum Laciniatum, on IL-1beta-induced cyclooxygenase-2 Expression in Human Pulmonary Epithelial Cells. Life Sci. 2002 Nov 29;72(2):199-213.
PubChem Compound 108104
Last Modified Nov 11 2021
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